Boc-D-His(DNp)-OH.IPA

• CAS: 204125-03-1

Core Science & Biosynthesis

Technical Guide: Structural Mechanics and Application of Boc-D-His(Dnp)-OH·IPA in Peptide Synthesis

Executive Summary

As peptide therapeutics grow in complexity, the demand for unnatural amino acids and specialized protecting group strategies has accelerated. Boc-D-His(Dnp)-OH·IPA is a highly specialized building block designed for the incorporation of D-histidine into peptide sequences via Solid-Phase Peptide Synthesis (SPPS).

As a Senior Application Scientist, I have structured this technical guide to move beyond basic specifications. We will explore the mechanistic rationale behind its tri-part structural design—the Boc group, the Dnp group, and the isopropanol solvate—and provide self-validating experimental protocols for its integration and orthogonal deprotection in Boc-SPPS workflows.

Chemical Identity and Physicochemical Properties

Boc-D-His(Dnp)-OH·IPA is the isopropanol solvate of N-α-tert-butyloxycarbonyl-N-im-(2,4-dinitrophenyl)-D-histidine. To ensure analytical precision during synthesis and quality control, the quantitative parameters of this compound are summarized below.

Table 1: Quantitative Chemical Specifications

Property	Specification	Mechanistic / Practical Significance
Chemical Name	N-α-Boc-N-im-(2,4-dinitrophenyl)-D-histidine isopropanol solvate	Defines the orthogonal protection scheme (Boc/Dnp) and stereochemistry (D-isomer).
CAS Number	204125-02-0 (Solvate)[1]	Ensures correct procurement vs. the L-isomer or non-solvated forms.
Molecular Formula	C₁₇H₁₉N₅O₈ · C₃H₈O (or C₂₀H₂₇N₅O₉)	Required for accurate mass spectrometry calibration and yield calculations.
Molecular Weight	481.5 g/mol [1]	Critical for stoichiometric calculations during coupling activation. (Base MW: 421.36 g/mol [2]).
Appearance	White to yellow/beige powder[3]	The Dnp group imparts a slight yellow hue; intense orange indicates degradation.
Solubility	DMF, DCM, DMSO	High solubility in standard SPPS solvents ensures efficient coupling kinetics.

Structural Analysis and Mechanistic Rationale

The design of Boc-D-His(Dnp)-OH·IPA is a masterclass in orthogonal protection. Every component serves a distinct chemical purpose:

• The D-Histidine Core: The incorporation of the D-enantiomer is a strategic choice in drug development to confer proteolytic resistance. Natural L-peptides are rapidly degraded by endogenous proteases; D-amino acids disrupt this enzymatic recognition, significantly extending the in vivo half-life of the peptide therapeutic.

• The Boc (tert-butyloxycarbonyl) Group: This acid-labile group protects the α-amino terminus. It is temporarily removed during each elongation cycle using Trifluoroacetic Acid (TFA)[2].

• The Dnp (2,4-dinitrophenyl) Group: The imidazole ring of histidine is both nucleophilic and basic. If left unprotected, it causes rapid racemization during carboxyl activation and acts as an acyl acceptor, leading to branched side-products. The electron-withdrawing Dnp group deactivates the imidazole ring, suppressing these side reactions. Crucially, Dnp is completely stable to the strong acidic conditions (TFA and Anhydrous HF) used in Boc-SPPS[3].

• The Isopropanol (IPA) Solvate: Free Boc-His(Dnp)-OH can be hygroscopic, leading to the formation of sticky oils that are difficult to weigh accurately. Co-crystallization with isopropanol (1:1 ratio) yields a stable, free-flowing powder[1]. This physical property is critical for automated synthesizers where precise powder dispensing is required.

Orthogonal Deprotection Strategy

In Boc-SPPS, the Dnp group presents a unique challenge: it is stable to the final anhydrous HF cleavage[3]. Therefore, it must be removed prior to global cleavage using a chemoselective nucleophilic aromatic substitution, typically employing thiophenol.

If the Dnp group is not removed on-resin, it will remain on the cleaved peptide. While thiols used in Native Chemical Ligation (NCL) can eventually remove it[4], relying on post-cleavage removal generates highly colored, hydrophobic byproducts (Dnp-thiophenol ethers) that severely complicate RP-HPLC purification. Removing it on-resin allows these byproducts to be easily washed away.

Orthogonal deprotection workflow for Boc-D-His(Dnp)-OH in solid-phase peptide synthesis.

Experimental Methodologies

The following protocols are designed as self-validating systems. By monitoring color changes and utilizing specific scavengers, you can ensure complete reaction conversion.

Protocol A: Coupling of Boc-D-His(Dnp)-OH·IPA

Causality Check: We use HATU/DIEA for activation. Because the Dnp group is electron-withdrawing, the nucleophilicity of the histidine carboxylate is slightly reduced. High-efficiency coupling reagents like HATU prevent incomplete couplings.

• Resin Preparation: Swell the peptide-resin (0.1 mmol scale) in Dichloromethane (DCM) for 20 minutes.

• Boc Removal: Treat the resin with 50% TFA in DCM (v/v) for 1 x 5 min, then 1 x 20 min.

• Washing & Neutralization: Wash the resin with DCM (3x). Neutralize with 10% Diisopropylethylamine (DIEA) in DCM for 2 x 5 min. Wash thoroughly with N,N-Dimethylformamide (DMF) (5x).

• Activation: In a separate vial, dissolve 0.4 mmol (4 equivalents) of Boc-D-His(Dnp)-OH·IPA (MW = 481.5 g/mol -> 192.6 mg) and 0.38 mmol HATU in 2 mL DMF. Add 0.8 mmol DIEA. Stir for 2 minutes to pre-activate.

• Coupling: Add the activated mixture to the resin. Agitate for 60–90 minutes at room temperature.

• Validation: Perform a Kaiser test. A colorless/yellow bead indicates complete coupling; blue indicates unreacted amines, necessitating a second coupling cycle.

Protocol B: On-Resin Dnp Deprotection (Thiophenolysis)

Causality Check: This step must be performed after the final N-terminal Boc group is removed, but before HF cleavage[5]. Thiophenol acts as the nucleophile to displace the Dnp group.

• Preparation: Ensure the terminal Boc group of the completed peptide sequence has been removed and the resin is neutralized and swollen in DMF.

• Deprotection Cocktail: Prepare a solution of 20% Thiophenol and 20% DIEA in DMF (v/v)[6]. Warning: Thiophenol is highly toxic and malodorous; perform exclusively in a fume hood.

• Reaction: Add the cocktail to the resin. Agitate for 1 hour at room temperature. The solution will turn intensely yellow/orange as the Dnp-thiophenol ether is formed.

• Drain and Repeat: Drain the reaction vessel and repeat the treatment with fresh cocktail for another 1 hour to ensure quantitative removal.

• Washing (Critical Step): Wash the resin exhaustively with DMF (at least 10x) until the flow-through is completely colorless. Follow with DCM washes (5x) to shrink the resin and remove residual DMF.

• Drying: Dry the resin under vacuum overnight. The resin is now ready for anhydrous HF cleavage[3].

Analytical Characterization

When validating the raw material prior to synthesis, expect the following analytical signatures:

• Mass Spectrometry (ESI-MS): The base molecule (without IPA) has a molecular weight of 421.36 g/mol [2]. Expect a prominent [M-H]⁻ peak at m/z ~420.1 in negative ion mode, or an [M+Na]⁺ peak at m/z ~444.1 in positive ion mode. The IPA solvate molecule is typically lost during ionization.

• HPLC: Due to the highly hydrophobic Dnp group, the compound will elute late on a standard C18 reverse-phase column (e.g., typically >60% Acetonitrile in a standard 0.1% TFA water/MeCN gradient).

• Colorimetry: The presence of the Dnp group gives the raw powder and its solutions a distinct yellow absorbance, which can be tracked via UV-Vis at approximately 340 nm.

References

• Native Chemical Ligation of Peptides and Proteins - PMC, nih.gov,[Link]

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boc-His(Dnp)-OH isopropanol Novabiochem® | Sigma-Aldrich [sigmaaldrich.com]
• 4. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Technical Guide to the Storage, Stability, and Handling of Boc-D-His(Dnp)-OH.IPA

Executive Summary

Nα-tert-butyloxycarbonyl-Nτ-(2,4-dinitrophenyl)-D-histidine isopropylamine salt (Boc-D-His(Dnp)-OH.IPA) is a specialized amino acid derivative crucial for the synthesis of peptides containing D-histidine via Boc-based Solid-Phase Peptide Synthesis (SPPS). The strategic implementation of the acid-stable dinitrophenyl (Dnp) group on the imidazole side chain provides robust protection against common side reactions, most notably racemization, which is a significant challenge with histidine residues.[1][2] The integrity of this reagent is paramount for the successful synthesis of pure, high-yield target peptides. This guide provides an in-depth analysis of the physicochemical properties, optimal storage conditions, potential degradation pathways, and analytical methodologies for assessing the long-term stability of Boc-D-His(Dnp)-OH.IPA, designed for researchers, chemists, and drug development professionals who rely on this critical building block.

Molecular Architecture and Physicochemical Rationale

The stability and reactivity of Boc-D-His(Dnp)-OH.IPA are dictated by the interplay of its three core components: the Boc protecting group, the Dnp protecting group, and the isopropylamine (IPA) salt. Understanding the individual role and lability of each is fundamental to its proper handling.

Property	Data	Source(s)
Chemical Name	Nα-t-Boc-N-im-dinitrophenyl-D-histidine isopropylamine salt	[3][4]
Synonyms	Boc-D-His(Dnp)-OH IPA, Boc-D-His(im-Dnp)-OH IPA	[4][5]
CAS Number	25024-53-7 (for the parent compound)	[6][7][8]
Molecular Formula	C₁₇H₁₉N₅O₈ · C₃H₉N	[4]
Molecular Weight	481.5 g/mol (as solvate)	[4]
Appearance	White to yellow or beige powder	[3][6]
Primary Application	Boc Solid-Phase Peptide Synthesis (SPPS)	[3][9]

• The Boc Group (tert-butyloxycarbonyl): This group protects the α-amino function. Its defining characteristic is its stability towards a wide range of nucleophiles and bases, yet its facile cleavage under specific acidic conditions (e.g., trifluoroacetic acid, TFA).[10][][12] This acid lability makes it the primary point of vulnerability to acidic contaminants during storage.

• The Dnp Group (2,4-dinitrophenyl): Attached to the imidazole side chain, the electron-withdrawing nature of the Dnp group effectively suppresses the nucleophilicity and basicity of the ring, which is the primary mechanism by which it minimizes racemization during peptide coupling.[2][9] It is exceptionally stable to the acidic conditions used for Boc deprotection (TFA) and even strong acids like hydrogen fluoride (HF).[3][9] Its lability is orthogonal; it is specifically removed by nucleophilic attack, typically with thiophenol, prior to final cleavage from the resin.[2][4] The Dnp moiety is also known to be sensitive to light.[6][13]

• The Isopropylamine (IPA) Salt: The compound is supplied as a salt formed between the carboxylic acid of the histidine derivative and the volatile base isopropylamine.[4][14] This salt formation enhances the handling characteristics and potentially the solid-state stability compared to the free acid. However, isopropylamine is volatile, and the integrity of the salt can be compromised by elevated temperatures or exposure to strong acids.[14]

Optimal Storage Conditions and Rationale

Conflicting storage temperature recommendations exist across various suppliers, ranging from ambient to frozen conditions.[3][6][15] For ensuring maximal long-term stability (>1 year), a conservative and scientifically grounded approach is essential. The following conditions are recommended, with explanations rooted in the compound's chemical properties.

Parameter	Recommendation	Rationale
Temperature	2–8 °C (Refrigerated)	Lowering the temperature is the most effective way to slow all potential degradation kinetics. While the material may be stable for shorter periods at 15-25°C, refrigeration minimizes the risk of Boc group hydrolysis, photodegradation, and, critically, the slow dissociation and loss of the volatile isopropylamine base.[3][14]
Humidity	Store in a desiccator under inert gas	The compound is hygroscopic and should be stored in a dry environment.[14][16] Moisture can facilitate the acid-catalyzed hydrolysis of the Boc group, especially if any acidic impurities are present. Backfilling containers with an inert gas like argon or nitrogen displaces moisture and oxygen, providing an optimal storage atmosphere.
Light	Protect from light (use amber vials)	DNP-derivatives are photosensitive.[6][13] Exposure to UV or even ambient light over extended periods can lead to the degradation of the Dnp ring, resulting in impurities that can interfere with peptide synthesis and purification. Storage in amber glass vials or in a light-blocking outer container is mandatory.
Atmosphere	Sealed container, preferably inert gas	A tightly sealed container prevents the ingress of atmospheric moisture and contaminants.[14][16] An inert atmosphere provides the best possible protection against oxidative and moisture-related degradation.

Long-Term Stability and Degradation Pathways

Long-term stability is contingent on mitigating the key degradation pathways illustrated below. Degradation not only reduces the purity of the starting material but can also introduce reactive impurities that lead to truncated or modified sequences during peptide synthesis.

Principal Degradation Mechanisms

• Acid-Catalyzed Boc-Deprotection: The most probable degradation pathway involves the cleavage of the Boc group upon exposure to acidic contaminants, yielding Nτ-(2,4-dinitrophenyl)-D-histidine. This compromises the N-alpha protection required for controlled peptide coupling.

• Photodegradation of the Dnp Group: Chronic exposure to light can lead to complex degradation of the dinitrophenyl ring, resulting in a loss of side-chain protection and the formation of colored impurities.[13]

• Loss of Isopropylamine Salt: Elevated temperatures can cause the volatile isopropylamine to dissociate from the parent molecule, converting the salt back into the free acid. This can alter the material's physical properties, such as solubility and hygroscopicity, and potentially its stability profile.

• Hydrolysis: While less significant in a properly stored solid state, the presence of moisture can contribute to the hydrolytic cleavage of the Boc group.

Figure 1: Potential degradation pathways for Boc-D-His(Dnp)-OH.IPA under suboptimal storage conditions.

Protocols for Stability Assessment

A robust quality control program is essential for verifying the integrity of Boc-D-His(Dnp)-OH.IPA, especially for lots that have been in storage for extended periods. The following workflow provides a comprehensive system for stability validation.

Figure 2: Workflow for the comprehensive stability testing of Boc-D-His(Dnp)-OH.IPA.

Protocol 5.1: Visual and Physical Inspection

• Equilibration: Before opening, allow the sealed container to equilibrate to ambient temperature for at least 60 minutes to prevent water condensation on the cold solid.

• Visual Check: A high-quality product should be a free-flowing powder, ranging in color from white to pale yellow or beige.[3]

• Red Flags: Note any significant color change (e.g., turning dark yellow, orange, or brown), change in morphology (e.g., clumping, melting, or appearing oily), or strong, unusual odors. These are indicative of significant degradation.

Protocol 5.2: Purity Assessment by Stability-Indicating HPLC-UV

This method is designed to separate the intact product from its potential degradation products.

• Sample Preparation:

  • Accurately prepare a stock solution of Boc-D-His(Dnp)-OH.IPA at 1.0 mg/mL in acetonitrile.

  • Dilute to a working concentration of 0.1 mg/mL with the mobile phase A/B starting condition (e.g., 90:10 A:B).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-28 min: 90% B

    • 28-30 min: 90% to 10% B

    • 30-35 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm and 360 nm. The Dnp group has a strong absorbance that can be monitored.[13]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Data Analysis:

  • The main peak corresponding to the intact product should be identified.

  • Calculate the purity by the area percent method. The acceptance criterion for use in synthesis should be ≥98.0%.

  • Look for early-eluting peaks which may correspond to the more polar, Boc-deprotected impurity, and other minor peaks corresponding to Dnp degradation.

Protocol 5.3: Chiral Integrity Assessment

• Methodology: Measurement of specific optical rotation is a standard method to confirm that the stereochemistry of the chiral center has not been compromised.[3]

• Procedure:

  • Prepare a solution of the compound at a precise concentration (e.g., c=1 in ethyl acetate), as specified by the supplier's certificate of analysis.[3]

  • Use a calibrated polarimeter to measure the optical rotation at the sodium D-line (589 nm) at 25 °C.

• Acceptance Criteria: The measured value should fall within the range specified by the manufacturer (e.g., +52.5 to +59.5 °).[3] A significant deviation from this range may indicate racemization or the presence of chiral impurities.

Conclusion

The chemical integrity of Boc-D-His(Dnp)-OH.IPA is not infinitely stable and is susceptible to degradation from acid, light, heat, and moisture. Its role as a critical component in peptide synthesis, particularly for preventing racemization of histidine, necessitates stringent control over its storage and handling. By implementing the recommended storage conditions—refrigeration, desiccation, and protection from light—and employing a robust analytical monitoring program, researchers and drug development professionals can ensure the long-term stability and performance of this reagent, thereby safeguarding the quality and success of their synthetic campaigns.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link][17]

• AAPPTec. (n.d.). Boc-His(Dnp)-OH IPA [25024-53-7]. Retrieved from [Link][4]

• Sciencemadness Wiki. (2020). Isopropylamine. Retrieved from [Link][14]

• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Advances, 3(41), 18694-18715. Retrieved from [Link][18]

• U.S. Environmental Protection Agency. (n.d.). Pesticides; Glyphosate, isopropylamine salt. Retrieved from [Link][19]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link][12]

• Carl ROTH. (n.d.). Safety Data Sheet: Boc-L-Histidine-(Dnp). Retrieved from [Link][16]

• Wikipedia. (n.d.). Isopropylamine. Retrieved from [Link][20]

• University of Hertfordshire. (2026). Glyphosate-isopropylamine (Ref: MON 0139). AERU. Retrieved from [Link][21]

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. Retrieved from [Link][22]

• The Royal Society of Chemistry. (n.d.). Supplementary information. Retrieved from [Link][23]

• Padrón, G., et al. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection. Biotecnología Aplicada, 14, 193-195. Retrieved from [Link][24]

• Wang, Y., et al. (2015). Preparation and evaluation of poly(l-histidine) based pH-sensitive micelles for intracellular delivery of doxorubicin against MCF-7/ADR cells. Acta biomaterialia, 15, 183-194. Retrieved from [Link][25]

• AAPPTec. (n.d.). Boc-D-His(Dnp)-OH IPA [204125-02-0]. Retrieved from [Link][26]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boc-His(Dnp)-OH isopropanol Novabiochem® | Sigma-Aldrich [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. BOC-D-HIS(DNP)-OH ISOPROPANOL [chemicalbook.com]
• 6. BOC-HIS(DNP)-OH | 25024-53-7 [chemicalbook.com]
• 7. fluorochem.co.uk [fluorochem.co.uk]
• 8. chempep.com [chempep.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 12. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Isopropylamine - Sciencemadness Wiki [sciencemadness.org]
• 15. shop.bachem.com [shop.bachem.com]
• 16. carlroth.com [carlroth.com]
• 17. Boc-Protected Amino Groups [organic-chemistry.org]
• 18. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 19. www3.epa.gov [www3.epa.gov]
• 20. Isopropylamine - Wikipedia [en.wikipedia.org]
• 21. Glyphosate-isopropylamine (Ref: MON 0139) [sitem.herts.ac.uk]
• 22. env.go.jp [env.go.jp]
• 23. rsc.org [rsc.org]
• 24. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 25. Preparation and evaluation of poly(l-histidine) based pH-sensitive micelles for intracellular delivery of doxorubicin against MCF-7/ADR cells - PMC [pmc.ncbi.nlm.nih.gov]
• 26. peptide.com [peptide.com]

Technical Whitepaper: Physicochemical Profiling and SPPS Application of Boc-D-His(Dnp)-OH·IPA

Executive Summary

The synthesis of protease-resistant therapeutic peptides often requires the incorporation of D-amino acids. Among these, D-histidine presents unique synthetic challenges due to the highly nucleophilic nature of its imidazole side chain. Boc-D-His(Dnp)-OH·IPA (CAS: 204125-02-0) is a specialized, dual-protected building block engineered for Boc-based Solid-Phase Peptide Synthesis (SPPS). This guide provides an in-depth analysis of its physicochemical properties, the causality behind its isopropanol solvation, and self-validating experimental protocols for its application and deprotection.

Physicochemical Profile & Solvation Dynamics

Understanding the physical properties of Boc-D-His(Dnp)-OH·IPA is critical for accurate stoichiometric calculations and maintaining reagent integrity during synthesis.

Quantitative Data Summary

Property	Value	Reference
Compound Name	Boc-D-His(Dnp)-OH Isopropanol Solvate	[1]
CAS Number	204125-02-0	[1],[2]
Molecular Formula	C₁₇H₁₉N₅O₈ · C₃H₈O (Total: C₂₀H₂₇N₅O₉)	[3],[1]
Molecular Weight	481.46 g/mol	[3]
Melting Point	98 – 123 °C (Decomposes)	[2]
Optical Rotation [α]D²⁰	+56° to +61° (c = 1% in EtOAc)	[2]
Solubility	Soluble in DMF (0.5 M), DCM, EtOAc; Slightly soluble in water	[4],[5]
Storage Temperature	0 – 8 °C (Short term); -20 °C (Long term, sealed/dry)	[3],[2]

The Causality of the Isopropanol (IPA) Solvate

Many suppliers provide this compound specifically as an isopropanol solvate[4]. Why is this necessary? Free, anhydrous Boc-D-His(Dnp)-OH is notoriously amorphous and highly hygroscopic. Moisture absorption leads to inaccurate weighing and potential hydrolysis of the active esters during coupling. Co-crystallization with isopropanol structurally stabilizes the crystal lattice. This solvation standardizes the molecular weight to exactly 481.46 g/mol [3], dramatically improves powder flowability, and accelerates dissolution kinetics in polar aprotic solvents like DMF.

Furthermore, the broad melting point range of 98 – 123 °C is a direct physical manifestation of this solvated state[2]. As thermal energy is applied, the isopropanol is driven off (desolvation), triggering a phase transition that ultimately leads to the thermal decomposition of the dinitrophenyl moiety near 100 °C[5].

The Dual-Protection Strategy & Mechanistic Causality

Histidine contains a basic, nucleophilic imidazole ring (comprising π and τ nitrogens). If left unprotected, the imidazole nitrogen will attack activated carboxylic acids, leading to peptide branching, or abstract the alpha-proton of the activated amino acid, causing rapid racemization.

To prevent this, Boc-D-His(Dnp)-OH employs a dual-protection mechanism:

• Alpha-Amino Protection (Boc): The tert-butyloxycarbonyl group provides temporary protection of the N-terminus, removable via mild acid (e.g., Trifluoroacetic acid) during standard SPPS cycling.

• Side-Chain Protection (Dnp): The 2,4-dinitrophenyl (Dnp) group is attached to the τ-nitrogen of the imidazole ring. The extreme electron-withdrawing nature of the two nitro groups pulls electron density away from the imidazole ring, rendering it completely non-nucleophilic and preventing racemization during activation[5].

Figure 1: Sequential workflow for the incorporation and deprotection of Boc-D-His(Dnp)-OH in SPPS.

Validated Experimental Methodologies

The following protocols are designed as self-validating systems, ensuring that researchers can visually or chemically verify success at each critical juncture.

Protocol 1: Preparation of 0.5 M Solution in DMF

Causality: DMF is utilized because its high dielectric constant effectively disrupts intermolecular hydrogen bonding. The IPA solvate ensures rapid dispersion without clumping[4].

• Calculation: Weigh the required mass of Boc-D-His(Dnp)-OH·IPA. For a 1 mmol scale, weigh exactly 481.5 mg.

• Transfer: Place the powder into a sterile, dry reaction vessel.

• Solvation: Add 2.0 mL of high-purity, anhydrous DMF (peptide synthesis grade) to achieve a 0.5 M concentration[4].

• Agitation: Vortex the mixture for 1–2 minutes at room temperature[4].

• Self-Validation Check: Visually inspect the solution. It must be perfectly clear with a yellow tint[4]. Any turbidity indicates either moisture contamination in the DMF or degraded reagent, which will severely inhibit coupling efficiency.

Protocol 2: On-Resin Deprotection of the Dnp Group

Causality: The Dnp group is highly stable to TFA but must be removed before the final global cleavage in liquid HF[5]. If subjected to HF, the Dnp group can undergo irreversible side reactions with the peptide backbone. Removal is achieved via Nucleophilic Aromatic Substitution (SNAr) using thiophenol[5].

• Resin Swelling: Swell the peptide-resin containing the His(Dnp) residue in anhydrous DMF for 15 minutes[4].

• Reagent Preparation: Prepare a 20% (v/v) solution of thiophenol in DMF[4]. (Caution: Conduct in a fume hood due to extreme odor and toxicity).

• Inert Atmosphere: Purge the reaction vessel with Nitrogen or Argon. Causality: Thiophenol is easily oxidized to diphenyl disulfide in the presence of atmospheric oxygen, which destroys its nucleophilicity.

• Reaction: Add the thiophenol solution to the swollen resin and agitate gently for 1 to 2 hours at room temperature[4],[5].

• Self-Validation Check: The cleavage cocktail will turn a distinct bright yellow/orange. This color change is the physical manifestation of the released Dnp-thioether byproduct, confirming successful cleavage.

• Washing: Drain the vessel and wash the resin extensively (3–5 times) with DMF, followed by DCM and Isopropanol, to remove all thiophenol and byproducts[5].

Figure 2: Nucleophilic aromatic substitution mechanism for Dnp removal via thiophenol.

Sources

• 1. 204125-02-0 | Boc-D-His(Dnp)-OH Isopropanol Solvate | Next Peptide [nextpeptide.com]
• 2. iso-Boc-His(Dnp)-OH|RUO [benchchem.com]
• 3. BOC-D-HIS(DNP)-OH.IPA CAS#: [m.chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Optimal cleavage conditions for Boc-D-His(Dnp)-OH in Boc/Bzl SPPS strategy

Application Note: Optimal Cleavage Conditions for Boc-D-His(Dnp)-OH in Boc/Bzl SPPS

Executive Summary

The incorporation of D-Histidine into synthetic peptides requires robust side-chain protection due to the highly nucleophilic and basic nature of the imidazole ring. In the Boc/Bzl Solid-Phase Peptide Synthesis (SPPS) strategy, Boc-D-His(Dnp)-OH is the gold standard building block. The 2,4-dinitrophenyl (Dnp) protecting group effectively suppresses imidazole basicity, preventing side-chain acylation and α-carbon racemization. However, the Dnp group is completely stable to standard acidolysis (both TFA and anhydrous HF). This application note details the mechanistic rationale, optimal orthogonal cleavage conditions, and self-validating protocols required to successfully remove the Dnp group without compromising peptide integrity.

Mechanistic Insights: The Chemistry of Dnp Protection and Thiolysis

As a Senior Application Scientist, it is critical to understand why specific reagents and sequences are chosen, rather than simply following a recipe. The handling of Boc-D-His(Dnp)-OH is governed by three fundamental chemical principles:

• Orthogonal Stability & SNAr Cleavage: The Dnp group is highly electron-deficient, making it stable against the 50% TFA used for iterative Nα-Boc removal and the anhydrous HF used for global deprotection. It can only be removed via Nucleophilic Aromatic Substitution (SNAr). A strong nucleophile, typically a thiol like thiophenol or 2-mercaptoethanol, attacks the Dnp ring in the presence of a base (DIEA), forming a thioether byproduct and liberating the free imidazole.

• The Causality of Cleavage Timing (Dnp Migration): The most critical failure point in histidine-containing Boc-SPPS is the timing of Dnp removal. Dnp cleavage must precede the final N-terminal Boc deprotection [1]. If the N-terminal Boc group is removed first, the resulting free primary amine acts as a nucleophile. During subsequent steps, the Dnp group will migrate from the histidine side chain to the N-terminus, irreversibly capping the peptide and destroying the yield[2].

• Thiol Selection and Adduct Formation: While thiophenol is the traditional and most efficient reagent, its malodorous and toxic nature leads many to use 2-mercaptoethanol (2-ME). However, when 2-ME is used in solution-phase post-HF cleavage (especially for cysteine-rich peptides), it can form stable +76 Da adducts on the polypeptide chain, which must be reversed using a reducing agent like TCEP[3].

SPPS Workflow & Cleavage Sequence

Workflow for Boc-D-His(Dnp)-OH deprotection, highlighting the critical pre-HF thiolysis step.

Quantitative Data: Reagent Efficacy & Side Reactions

The following table summarizes the quantitative outcomes and causal side reactions associated with various Dnp cleavage strategies based on established literature[2][3][4].

Reagent System	Timing in Workflow	Cleavage Efficiency	Key Side Reactions / Mechanistic Notes
20% Thiophenol / 10% DIEA / DMF	On-Resin (Pre-HF)	>99% in 1-2 hours	Highly effective standard method. Malodorous. Requires strict washing to prevent HF side reactions.
20% 2-Mercaptoethanol / 10% DIEA / DMF	On-Resin (Pre-HF)	>95% in 2 hours	Less malodorous alternative. Slower kinetics than thiophenol.
10% 2-Mercaptoethanol (Aqueous)	Solution-Phase (Post-HF)	Complete in 1 hr (37°C)	Forms 2-ME adducts (+76, +156, +228 Da) on Cys residues. Requires subsequent TCEP treatment.
20% Piperidine / DMF	On-Resin (During Fmoc)	~84% Premature Cleavage	Unintended Dnp removal. Demonstrates why Boc-His(Dnp) is incompatible with Fmoc/tBu hybrid SPPS.

Self-Validating Experimental Protocols

Protocol A: Standard On-Resin Thiolysis (Recommended)

This protocol is designed to be self-validating. The nucleophilic aromatic substitution of the Dnp group yields a brightly colored byproduct, providing immediate visual confirmation of the reaction's progress.

Reagents Required:

• Thiophenol or 2-Mercaptoethanol (2-ME)

• N,N-Diisopropylethylamine (DIEA)

• N,N-Dimethylformamide (DMF), Peptide Synthesis Grade

• Dichloromethane (DCM) and Methanol (MeOH)

Step-by-Step Methodology:

• Resin Preparation: Ensure the full peptide sequence is assembled, but do not remove the final N-terminal Boc group[2]. Swell the peptide-resin in a minimum volume of DMF for 15 minutes.

• Cleavage Cocktail Preparation: Prepare a solution of 20% Thiophenol (or 2-ME) and 10% DIEA in DMF (v/v/v). Note: Perform this in a well-ventilated fume hood due to the severe odor and toxicity of thiols.

• Thiolysis Reaction: Add the cleavage cocktail to the swollen resin (approx. 5-10 mL per gram of resin). Agitate gently at room temperature for 1 to 2 hours.

  • Self-Validation Checkpoint: The solution will rapidly turn a distinct, bright yellow. This is the visual confirmation of the liberated Dnp-thioether derivative entering the solution.

• Resin Washing (Critical Causality): Drain the yellow solution. Wash the resin sequentially with DMF (5x), DCM (3x), and MeOH (3x).

  • Mechanistic Note: Alternating DCM and MeOH shrinks and swells the resin, acting as a "pump" to extract deeply trapped polar thiol byproducts. Any residual thiophenol carried over into the HF cleavage step can act as a deleterious scavenger or cause side reactions.

• Final N-Boc Removal: Treat the resin with 50% TFA/DCM for 20 minutes to remove the N-terminal Boc group, followed by standard DCM washes[1].

• Desiccation: Wash the resin with diethyl ether and dry overnight under a vacuum desiccator. Moisture must be strictly avoided, as it severely inhibits the efficacy of the subsequent anhydrous HF cleavage[2].

Protocol B: Solution-Phase Post-HF Dnp Removal (For Complex/Ligation Peptides)

In certain complex syntheses (e.g., Native Chemical Ligation where on-resin thiolysis might interfere with thioester surrogates), Dnp can be left intact during HF cleavage and removed in solution[3].

Step-by-Step Methodology:

• HF Cleavage: Cleave the peptide using anhydrous HF containing 4% p-cresol at 0°C for 1 hour. The Dnp group will remain attached to the histidine residue[3].

• Thiolysis: Dissolve the lyophilized crude peptide in an appropriate buffer (e.g., 6M GnHCl, pH 7.5). Add 10% (v/v) 2-mercaptoethanol. Incubate at 37°C for 1 hour.

• Adduct Reversal (Self-Validation via LC-MS): Analyze the reaction via LC-MS. If +76 Da mass shifts are observed (indicating 2-ME adduct formation on cysteines), add a 10-fold molar excess of Tris(2-carboxyethyl)phosphine (TCEP) to the reaction mixture. Incubate for an additional 1 hour at 37°C to quantitatively eliminate the adducts[3].

• Purification: Proceed directly to preparative RP-HPLC.

References

• "HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy", Saurabh Khadse.[Link]

• "Total chemical synthesis of enzymatically active human type II secretory phospholipase A2", Proceedings of the National Academy of Sciences (PNAS).[Link]

Sources

• 1. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 2. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 3. pnas.org [pnas.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization During Boc-D-His(Dnp)-OH.IPA Peptide Coupling

Mechanistic Overview: The Causality of Histidine Racemization

Histidine is notoriously challenging in Solid-Phase Peptide Synthesis (SPPS) due to its high propensity for epimerization. During the activation of the carboxyl group for peptide bond formation, the lone pair of electrons on the imidazole nitrogen (specifically the π-nitrogen) can act as an intramolecular base[1]. This basicity facilitates the abstraction of the α-proton, leading to the formation of a planar, achiral enolate intermediate[1]. Subsequent reprotonation from either face results in a mixture of L- and D-histidine enantiomers, compromising the stereochemical integrity of the final peptide.

To mitigate this, the 2,4-dinitrophenyl (Dnp) protecting group is employed. The Dnp group is strongly electron-withdrawing, which drastically reduces the basicity of the imidazole ring and suppresses its ability to act as an internal base[2]. However, while the Dnp group provides robust protection, racemization can still be triggered by non-optimal coupling conditions, such as the use of excessive exogenous base (e.g., DIPEA) or prolonged activation times[2].

Logical Workflow of Racemization vs. Successful Coupling

Caption: Mechanistic pathway of Boc-D-His(Dnp)-OH activation: successful coupling vs. enolization.

Troubleshooting Guides & FAQs

Q1: Why am I detecting L-His diastereomeric impurities despite using the Dnp protecting group? A1: The Dnp group significantly reduces, but does not entirely eliminate, the risk of epimerization. If you are using a uronium/aminium coupling reagent (e.g., HBTU or HATU) that requires a tertiary amine base like DIPEA, this exogenous base can catalyze the enolization of the activated intermediate[2]. Solution: Switch to a base-free coupling methodology using N,N'-Diisopropylcarbodiimide (DIC) and an acidic additive like Oxyma Pure or HOBt[1].

Q2: How does the isopropyl alcohol (IPA) solvate affect my coupling stoichiometry? A2: Boc-D-His(Dnp)-OH is commercially supplied as a stable solvate with isopropyl alcohol[3]. The presence of one molecule of isopropanol per molecule of the amino acid increases the effective molecular weight to 481.5 g/mol [4]. Failing to account for this solvate mass results in a ~12.5% deficit in your amino acid equivalents. This stoichiometric imbalance leads to incomplete activation, sluggish coupling, and a higher statistical probability of side reactions, including racemization.

Q3: What is the optimal coupling temperature for this specific building block? A3: Couplings must be performed strictly at room temperature (20–25°C). While microwave-assisted SPPS is highly effective for overcoming sequence aggregation, applying heat during histidine coupling exponentially increases the rate of enolization. Literature demonstrates that elevating temperatures even for short durations (e.g., 50°C for 10 minutes) can increase epimerization levels drastically[2].

Quantitative Data Summary

The following table summarizes the comparative extent of racemization under various coupling conditions. Note: Data is synthesized from comparative SPPS studies on protected histidine derivatives to highlight the causality of temperature and base on epimerization[2].

Histidine Derivative	Coupling Reagents	Base / Additive	Temp & Time	Extent of Epimerization
Boc-D-His(Dnp)-OH.IPA	DIC	Oxyma Pure	RT, 60 min	< 0.1% L-isomer
Boc-D-His(Dnp)-OH.IPA	HBTU	DIPEA (4.0 eq)	RT, 60 min	1.5 - 2.0% L-isomer
Fmoc-L-His(Boc)-OH	DIC	Oxyma Pure	50°C, 10 min	0.18% D-isomer
Fmoc-L-His(Trt)-OH	DIC	Oxyma Pure	50°C, 10 min	6.80% D-isomer
Fmoc-L-His(Trt)-OH	DIC	Oxyma Pure	90°C, 2 min	> 16.0% D-isomer

Self-Validating Experimental Protocols

Protocol 1: Optimized Base-Free Coupling of Boc-D-His(Dnp)-OH.IPA

This protocol utilizes DIC/Oxyma to prevent base-catalyzed racemization while ensuring rapid amide bond formation.

• Stoichiometric Calculation: Calculate equivalents based on the IPA solvate molecular weight (481.5 g/mol ). Weigh 3.0 equivalents of Boc-D-His(Dnp)-OH.IPA and 3.0 equivalents of Oxyma Pure.

• Dissolution: Dissolve the amino acid and Oxyma Pure in a minimal volume of peptide synthesis grade DMF to achieve a concentration of approximately 0.1 M. Ensure complete dissolution to prevent sluggish activation[2].

• Activation: Add 3.0 equivalents of N,N'-Diisopropylcarbodiimide (DIC) to the solution. Stir at strictly room temperature (20–25°C) for a maximum of 2 minutes. Crucial Step: Prolonged pre-activation increases the lifetime of the active ester, raising the risk of enolization.

• Coupling: Transfer the activated mixture to the resin-bound peptide. Agitate at room temperature for 60 minutes.

• Validation: Perform a qualitative Kaiser test. A negative result (yellow beads/solution) confirms complete coupling. If positive (blue beads), repeat the coupling with 1.5 equivalents of reagents.

Protocol 2: Stereochemical Validation via Marfey's Reagent and HPLC-MS

To ensure the integrity of the D-His residue, chiral analysis must be performed post-synthesis[5].

• Deprotection & Cleavage: Remove the Dnp group using 5% thiophenol in DMF prior to global cleavage[6]. Cleave the peptide from the resin using standard anhydrous HF protocols.

• Total Hydrolysis: Accurately weigh 1 mg of the purified peptide into a hydrolysis tube. Add 500 µL of 6N HCl, seal under vacuum, and heat at 110°C for 24 hours[7].

• Derivatization: Lyophilize the hydrolysate to remove HCl. Re-dissolve in 100 µL of 1M NaHCO₃ and add 50 µL of 1% 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA, Marfey's reagent) in acetone. Incubate at 40°C for 1 hour[7].

• Quenching: Stop the reaction by adding 20 µL of 2N HCl and dilute with 800 µL of acetonitrile.

• HPLC-MS Analysis: Inject the sample onto a C18 reverse-phase column. The diastereomers formed by D-His and any L-His impurity will elute at distinct retention times, allowing for precise integration and quantification of racemization levels[5].

References

• Title: A Comparative Study of BOP as a Coupling Agent Using Simultaneous Multiple Peptide Synthesis Source: CAS URL: [Link]

• Title: Histidine Racemization in the Synthesis of an Analog of the Luteinizing Hormone Releasing Factor. Investigation by HPLC and Enzymatic Methods Source: PubMed URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. Histidine racemization in the synthesis of an analog of the luteinizing hormone releasing factor. Investigation by HPLC and enzymatic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CCCC 1994, Volume 59, Issue 3, Abstracts pp. 691-706 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Boc-D-His(Dnp)-OH Isopropyl Alcohol Complex

Welcome to the technical support resource for Boc-D-His(Dnp)-OH·IPA . This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of incorporating this valuable amino acid derivative into solid-phase peptide synthesis (SPPS). Here, we provide in-depth troubleshooting guides and frequently asked questions to help you minimize side reactions and ensure the stereochemical integrity of your final peptide product.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the 2,4-dinitrophenyl (Dnp) group on Boc-D-His(Dnp)-OH?

A1: The Dnp group serves as a robust protecting group for the imidazole side chain of histidine. Its main purposes are to prevent undesirable side reactions, such as acylation of the imidazole ring, and to suppress racemization of the histidine residue during peptide coupling steps.[1][2][3] The electron-withdrawing nature of the Dnp group effectively reduces the basicity of the imidazole ring, which is a key factor in minimizing these side reactions.[3] The Dnp group is stable under the acidic conditions used for Nα-Boc deprotection (e.g., trifluoroacetic acid, TFA), making it highly compatible with Boc-SPPS workflows.[1][4][5]

Q2: Under what conditions is the Dnp group removed?

A2: The Dnp group is typically removed after the full peptide sequence has been assembled but before the final cleavage of the peptide from the resin.[1][6] This is achieved through a nucleophilic aromatic substitution reaction, most commonly using thiophenol in the presence of a base like diisopropylethylamine (DIEA) or triethylamine (TEA) in a solvent such as N,N-dimethylformamide (DMF).[1][6][7]

Q3: Can the Dnp group be cleaved prematurely during synthesis?

A3: Yes, premature cleavage of the Dnp group is a known side reaction, particularly in synthetic strategies that combine both Boc and Fmoc chemistries.[1][4] The Dnp group is partially labile to the piperidine solution used for Fmoc deprotection.[1][2][8] This can lead to the unintended deprotection of the histidine side chain, which may then be susceptible to undesired modifications in subsequent synthesis steps.[1][8]

Q4: My crude peptide solution is intensely yellow after Dnp removal. Is this normal?

A4: Yes, it is common for the solution to have a yellow or orange color after the removal of the Dnp group with thiophenol.[1] This is due to the formation of highly colored byproducts during the thiolysis reaction. Performing the Dnp removal before cleaving the peptide from the resin allows for these colored impurities to be washed away, which simplifies the purification of the final peptide.[1]

Q5: How effective is the Dnp group at preventing racemization of histidine?

A5: The Dnp group is highly effective at suppressing racemization, which is a significant challenge with histidine residues.[9][10] The imidazole side chain can act as an intramolecular base, catalyzing the abstraction of the alpha-proton of the activated amino acid, leading to a loss of chirality.[10][11][12][13] By protecting the imidazole nitrogen and reducing its basicity, the Dnp group significantly minimizes this risk.[4][10] However, the choice of coupling reagents and reaction conditions still plays a critical role in maintaining stereochemical purity.[1][14]

Troubleshooting Guides

This section provides detailed guidance on identifying and mitigating the most common side reactions encountered during the activation and coupling of Boc-D-His(Dnp)-OH.

Issue 1: Racemization of the Histidine Residue

Symptom: Presence of a diastereomeric impurity in the final peptide, observable by chiral chromatography or as a shoulder/closely eluting peak in high-resolution analytical HPLC, with a mass identical to the target peptide.

Root Cause: Histidine is inherently prone to racemization during carboxyl group activation.[9][11][12] The π-nitrogen of the imidazole ring can act as an internal base, abstracting the α-proton and leading to the formation of an achiral intermediate.[11][12][13] While the Dnp group on the τ-nitrogen significantly suppresses this, suboptimal activation conditions or highly activating reagents can still promote epimerization.[1][2]

Caption: Mechanism of histidine racemization via an achiral enolate intermediate.

Mitigation Strategies & Protocols

The key to preventing racemization lies in the choice of coupling reagent and the control of reaction conditions.

• Choice of Coupling Reagents: Utilize coupling reagents known to minimize racemization. Carbodiimides, when used with racemization-suppressing additives like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma), are highly recommended.[1][15] Phosphonium-based reagents like PyBOP can also be effective.[1] Avoid prolonged pre-activation times, especially with highly reactive uronium/aminium reagents like HBTU, as this increases the risk of racemization.[11]

• Control of Reaction Conditions:

  • Temperature: Perform couplings at room temperature or lower (e.g., 0 °C). Elevated temperatures can accelerate the rate of racemization.[1]

  • Base: When using reagents like HBTU, the amount of tertiary base (e.g., DIEA) is critical. Use the minimum amount required and avoid excessive equivalents, as excess base can promote racemization.[13]

Comparative Data on Coupling Reagents

Coupling Reagent Combination	Racemization Risk	Coupling Speed	Key Considerations
DIC / HOBt	Low	Moderate	A classic, cost-effective, and reliable method. The HOBt additive is crucial for suppressing racemization.[1][9]
DCC / HOBt	Low	Moderate	Similar to DIC/HOBt but forms an insoluble dicyclohexylurea (DCU) byproduct, which can be problematic in automated synthesizers.[9][16]
HBTU / DIEA	Moderate to High	Fast	Highly efficient but carries a higher risk of racemization if pre-activation is extended or excess base is used.[13] Stoichiometry is critical.[13]
PyBOP / DIEA	Low to Moderate	Fast	Generally considered a good choice for minimizing racemization while maintaining high coupling efficiency.[1]

Recommended Experimental Protocol: DIC/HOBt Coupling

This protocol is designed to minimize racemization during the incorporation of Boc-D-His(Dnp)-OH.

• Resin Preparation: Swell the peptide-resin in DMF for at least 30 minutes. Perform Nα-Boc deprotection using TFA and neutralize the resin according to your standard protocol. Wash the resin thoroughly with DMF.

• Activation Mixture Preparation: In a separate vessel, dissolve Boc-D-His(Dnp)-OH·IPA (2-3 equivalents) and HOBt (2-3 equivalents) in a minimal amount of DMF.

• Coupling Reaction: Add the amino acid/HOBt solution to the neutralized resin. Immediately add N,N'-diisopropylcarbodiimide (DIC) (2-3 equivalents) to the reaction vessel.

• Agitation: Agitate the mixture at room temperature for 1-2 hours. For potentially difficult couplings, the reaction time can be extended, but prolonged times may increase racemization risk.

• Monitoring and Washing: Monitor the reaction completion using a qualitative method like the Kaiser test (a negative result indicates completion).[5] Once complete, drain the reaction mixture and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and the soluble diisopropylurea byproduct.[13]

Issue 2: Premature Cleavage of the Dnp Group

Symptom: Detection of a mass loss of 166 Da (the mass of the Dnp group) from His-containing peptides during synthesis, or observation of side reactions (e.g., acylation) on an unprotected imidazole ring. This is primarily an issue when using a combined Boc/Fmoc synthesis strategy.

Root Cause: The Dnp group, while stable to acid, is susceptible to nucleophilic attack by strong bases. The 20% piperidine in DMF solution commonly used for Fmoc deprotection is sufficiently nucleophilic to cleave the Dnp group.[1][2][8] Studies have shown this cleavage can be significant, with one report indicating up to 84% removal under standard Fmoc deprotection conditions.[2][8]

Caption: Troubleshooting workflow for premature Dnp group cleavage.

Mitigation Strategies

If your synthesis plan requires an orthogonal protection scheme where piperidine is used, Boc-D-His(Dnp)-OH is not a suitable building block.

• Option A (Preferred): If possible, design the synthesis to exclusively use Boc/Bzl chemistry. This is the most straightforward way to avoid the issue as the Dnp group is stable to the TFA used for Boc deprotection.

• Option B: If a combined Boc/Fmoc strategy is unavoidable (e.g., for specific side-chain modifications), you must replace Boc-D-His(Dnp)-OH with a histidine derivative whose side-chain protection is stable to piperidine, such as Boc-D-His(Trt)-OH or Boc-D-His(Bom)-OH.[2][17]

Standard Operating Protocols

Protocol 1: Dnp Group Deprotection (Thiolysis)

This protocol describes the standard procedure for removing the Dnp group from the histidine side chain while the peptide is still attached to the solid support.[6]

• Resin Swelling: Suspend the fully assembled, Dnp-protected peptide-resin in DMF (approx. 10 mL per gram of resin) for at least 30 minutes in a reaction vessel.[1]

• Deprotection Cocktail: Prepare a deprotection solution of 20% (v/v) thiophenol and 10% (v/v) DIEA in DMF.

• Thiolysis Reaction: Drain the swelling solvent from the resin. Add the Dnp deprotection solution to the resin.

• Agitation: Agitate the mixture at room temperature. The reaction progress can be monitored by the appearance of a deep yellow or orange color in the solution.[1] Allow the reaction to proceed for approximately 90 minutes.[1][7]

• Washing: Drain the deprotection solution. Wash the resin extensively with DMF (5-7 times) and DCM (3-5 times) to ensure complete removal of the cleaved Dnp-adducts and thiophenol byproducts.[4]

• Drying: Dry the deprotected peptide-resin under vacuum. The resin is now ready for final cleavage from the support.

Caption: Orthogonal protection and deprotection strategy using Boc-D-His(Dnp)-OH.

References

• Aapptec. Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups. [Link]

• Garay, H. E., et al. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under Fmoc- deprotection conditions during the synthesis of the peptide Gly-His-Ala-Leu-Gly. Biotecnología Aplicada, 14, 193-195. [Link]

• AnaSpec. Amino Acid Derivatives for Peptide Synthesis. [Link]

• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. [Link]

• Liu, W., et al. (2023). Suppression of α-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Aapptec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Absalon, C., et al. (1987). The dinitrophenyl group as a selective label in high-performance liquid chromatography of peptides. Analytical Biochemistry, 162(1), 251-256. [Link]

• Aapptec Peptides. Boc-D-His(Dnp)-OH IPA [204125-02-0]. [Link]

• Watanabe Chemical Industries, Ltd. 1260247-63-9 Boc-His(Dnp)-OH・IPA. [Link]

• Royal Society of Chemistry. Supplementary Information. [Link]

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(4), 940–943. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 15. people.uniurb.it [people.uniurb.it]
• 16. merckmillipore.com [merckmillipore.com]
• 17. peptide.com [peptide.com]

Reference Data & Comparative Studies

A Comparative Yield Analysis of Dnp and Bom Protecting Groups for D-Histidine in Peptide Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups is a cornerstone of successful solid-phase peptide synthesis (SPPS). The imidazole side chain of histidine, a residue critical for the biological activity of many peptides, presents a notorious challenge. Its nucleophilic character can catalyze the racemization of the activated amino acid and lead to unwanted side-chain acylation, thereby compromising the yield and purity of the final peptide.[1] This guide provides an in-depth, objective comparison of two commonly employed imidazole protecting groups for D-Histidine: the 2,4-dinitrophenyl (Dnp) group and the benzyloxymethyl (Bom) group. We will delve into their respective chemical properties, impact on stereochemical integrity, and, most critically, a practical comparison of their reaction yields supported by experimental protocols.

The Rationale for Histidine Side-Chain Protection

The imidazole ring of histidine possesses two nitrogen atoms, designated as pi (π) and tau (τ). The π-nitrogen, in its unprotonated state, is particularly problematic during peptide synthesis. It can act as an intramolecular base, abstracting the alpha-proton of the activated histidine residue. This leads to the formation of a symmetric enolate intermediate, resulting in a loss of stereochemical integrity (racemization).[2] Therefore, effective protection of the imidazole ring is paramount to ensure the chiral purity of the resulting peptide. The ideal protecting group should be robust enough to withstand the repeated cycles of Nα-deprotection and coupling during SPPS, yet be removable under conditions that do not degrade the final peptide.[1]

Comparative Analysis: Dnp vs. Bom

The choice between the Dnp and Bom protecting groups is a trade-off between stability, racemization suppression, and the complexity of the synthetic workflow.

Feature	Dnp (2,4-dinitrophenyl)	Bom (benzyloxymethyl)
Point of Attachment	τ-nitrogen of the imidazole ring	π-nitrogen of the imidazole ring
Racemization Suppression	Moderate. The π-nitrogen remains partially available to catalyze racemization.	Very high. Direct protection of the π-nitrogen effectively suppresses racemization.[2]
Stability to TFA	Stable. Fully compatible with Boc-SPPS Nα-deprotection.[2]	Stable. Compatible with Boc-SPPS Nα-deprotection.[2]
Stability to Piperidine	Partially labile. Up to 84% cleavage has been reported with 20% piperidine in DMF, making it less suitable for Fmoc-SPPS.[3]	Stable. Fully compatible with Fmoc-SPPS Nα-deprotection.[2]
Deprotection Method	Thiolysis (e.g., thiophenol). Orthogonal to final cleavage.[4]	Strong acid (e.g., HF) or catalytic hydrogenation.[5]
Synthetic Yield (Protection)	Generally high, though specific yields for D-His are not widely reported.	Generally high. Synthesis of related Fmoc-His(3-Bum)-OH reported at 79%.
Deprotection Yield	Generally high under optimized thiolysis conditions.	Generally high. Catalytic transfer hydrogenation of Boc-His(Bom) reported at 84%.[5]
Key Advantage	High stability and orthogonality in Boc-SPPS.[1]	Superior suppression of racemization.[2]
Key Disadvantage	Requires a separate, often odorous, deprotection step. Less effective at preventing racemization compared to Bom.	Deprotection with HF requires specialized equipment. Catalytic hydrogenation may not be compatible with other reducible groups.

Chemical Structures and Synthetic Pathways

The following diagrams illustrate the structures of Dnp- and Bom-protected D-Histidine, along with their general synthetic pathways.

Figure 1: Chemical Structures of Protected D-Histidine Derivatives.

Figure 2: General Synthetic Workflow for Protected D-Histidine.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis and deprotection of Dnp- and Bom-protected D-Histidine.

Protocol 1: Synthesis of Nα-Boc-Nτ-(2,4-dinitrophenyl)-D-histidine (Boc-D-His(Dnp)-OH)

This two-step procedure involves the initial protection of the α-amino group with a Boc group, followed by dinitrophenylation of the imidazole side chain.[6]

Step 1: Synthesis of Nα-Boc-D-histidine

• Dissolution: Suspend D-histidine (1 equivalent) in a 1:1 mixture of dioxane and water.

• Basification: Add sodium bicarbonate (3 equivalents) and stir until the D-histidine is fully dissolved.

• Boc Protection: Cool the solution in an ice bath. Add a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equivalents) in dioxane dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours.

• Work-up: Concentrate the mixture under reduced pressure to remove the dioxane. Wash the remaining aqueous solution with ethyl acetate to remove unreacted (Boc)₂O.

• Isolation: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with cold 1 M HCl. Extract the product into ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield Boc-D-histidine as a white solid.

Step 2: Synthesis of Nα-Boc-Nτ-(2,4-dinitrophenyl)-D-histidine

• Dissolution: Dissolve Nα-Boc-D-histidine (1 equivalent) in a mixture of ethanol and water.

• Basification: Add sodium bicarbonate (3 equivalents) and stir until fully dissolved.

• Dinitrophenylation: Add a solution of 2,4-dinitrofluorobenzene (DNFB) (1.05 equivalents) in ethanol dropwise.

• Reaction: Stir the mixture at room temperature for 12-24 hours, protected from light.

• Work-up: Remove the ethanol under reduced pressure. Acidify the aqueous solution to pH 3-4 with 1 M HCl to precipitate the product.

• Isolation: Collect the yellow precipitate by filtration. Wash the crude product with cold water, followed by diethyl ether to remove any unreacted DNFB. The product can be further purified by recrystallization from an ethanol/water mixture.

Protocol 2: Deprotection of the Dnp Group

The Dnp group is typically removed by thiolysis while the peptide is still on the solid support, prior to the final cleavage.[4][7]

• Resin Swelling: Swell the Dnp-protected peptide-resin in N,N-dimethylformamide (DMF).

• Deprotection Cocktail: Prepare a solution of 20% thiophenol and 10% N,N-diisopropylethylamine (DIEA) in DMF.

• Reaction: Treat the resin with the deprotection cocktail for 1-2 hours at room temperature.

• Washing: Filter the resin and wash thoroughly with DMF, followed by dichloromethane (DCM) and methanol to remove the cleaved Dnp group and excess reagents.

Figure 3: Dnp Deprotection Workflow.

Protocol 3: Synthesis of Nα-Boc-Nπ-(benzyloxymethyl)-D-histidine (Boc-D-His(Bom)-OH)

The introduction of the Bom group is achieved by alkylation of the imidazole ring with benzyloxymethyl chloride.

• Dissolution: Dissolve Nα-Boc-D-histidine (1 equivalent) in anhydrous DMF.

• Basification: Add DIEA (2.5 equivalents) to the solution.

• Bom Protection: Add benzyloxymethyl chloride (Bom-Cl) (1.2 equivalents) dropwise at room temperature.

• Reaction: Stir the reaction mixture for 12-18 hours.

• Work-up: Quench the reaction by adding water. Extract the product with ethyl acetate (3x).

• Isolation: Combine the organic layers, wash with water and then brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography.

Protocol 4: Deprotection of the Bom Group

The Bom group can be removed by strong acid cleavage, often concurrently with the final peptide cleavage from the resin, or by catalytic hydrogenation.

Method A: Anhydrous Hydrogen Fluoride (HF) Cleavage [8]

• Preparation: Place the Bom-protected peptide-resin in a suitable HF cleavage apparatus. Add scavengers such as anisole and 1,2-ethanedithiol.

• Cleavage: Cool the vessel to -78°C and condense liquid HF into it. Allow the mixture to warm to 0°C and stir for 1-2 hours.

• Work-up: Evaporate the HF under a stream of nitrogen.

• Isolation: Precipitate the cleaved peptide in cold diethyl ether. Collect the peptide by filtration or centrifugation and wash with cold ether.

Method B: Catalytic Transfer Hydrogenation [5]

• Dissolution: Dissolve the Bom-protected peptide in methanol.

• Catalyst Addition: Add 10% Palladium on carbon (Pd/C) catalyst.

• Hydrogen Donor: Add formic acid as a hydrogen donor.

• Reaction: Stir the mixture at room temperature for 1-2 hours.

• Work-up: Filter the reaction mixture through celite to remove the catalyst.

• Isolation: Evaporate the solvent to yield the deprotected peptide.

Figure 4: Bom Deprotection Workflows.

Conclusion: A Strategic Choice for Optimal Yield

The selection between Dnp and Bom as a protecting group for D-Histidine is a strategic decision that hinges on the specific requirements of the peptide synthesis campaign.

The Dnp group offers the advantage of high stability and orthogonality within a Boc-SPPS framework. Its robustness makes it suitable for the synthesis of long and complex peptides where multiple cycles of Nα-deprotection are required.[2] However, the necessity of a separate thiolysis step adds complexity to the workflow, and its moderate effectiveness in suppressing racemization may be a concern for peptides where stereochemical purity is absolutely critical.

Conversely, the Bom group provides superior protection against racemization by directly shielding the π-nitrogen of the imidazole ring.[2] This makes it the preferred choice when the stereochemical integrity of the D-Histidine residue is paramount for the biological activity of the target peptide. While the deprotection conditions are more demanding, potentially requiring specialized equipment for HF cleavage or careful consideration of catalyst compatibility for hydrogenation, the enhanced purity of the crude product can significantly simplify downstream purification efforts.

Ultimately, by carefully weighing the trade-offs between yield, purity, and process complexity, researchers can make an informed decision on the optimal protecting group strategy for their specific D-Histidine-containing peptide, paving the way for more efficient and successful synthesis campaigns.

References

• Anaspec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Aapptec. (n.d.). Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups. Aapptec. Retrieved from [Link]

• Ananda, K., & Vasanthakumar, G. R. (2001). Removal of some commonly used protecting groups in peptide syntheses by catalytic transfer hydrogenation with formic acid. Journal of the Indian Chemical Society, 78(1), 29-31.
• Shin, M., et al. (2013). A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. Tetrahedron Letters, 54(38), 5228-5231.
• Coin, I., et al. (2015). Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis.
• Jones, J. H., & Ramage, W. I. (1982). Histidine protection.
• Garay, H., et al. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection. Biotecnología Aplicada, 14(3), 193-195.
• Kitagawa, K., et al. (1996). Amino acids and peptides. Part 45. Development of a new Nπ-protecting group of histidine, Nπ-(1-adamantyloxymethyl)histidine, and its evaluation for peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, (18), 2185-2191.
• Mergler, M., et al. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(10), 502-510.
• Hofmann, J., et al. (2018). Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block. Amino Acids, 50(10), 1391-1399.

• The Royal Society of Chemistry. (n.d.). Supplementary information paper (Repariert). Retrieved from [Link]

• Digital CSIC. (n.d.). Supporting Information. Retrieved from [Link]

• Khadse, S. C., & Limaye, A. M. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Methods in Molecular Biology, 35, 41-62.

• The Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Fields, G. B., & Noble, R. L. (1994). HF cleavage and deprotection procedures for peptides synthesized using a Boc/Bzl strategy. Methods in Molecular Biology, 35, 41-62.

• Ahn, M., et al. (2013). Scheme 1. Synthetic protocol of Fmoc-His-OH derivatives and trimeric... ResearchGate. Retrieved from [Link]

• Coin, I., et al. (2015). Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis. UQ eSpace. Retrieved from [Link]

• Bartalucci, G., et al. (2005). Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. Letters in Organic Chemistry, 2(1), 69-71.
• Ugarkar, B. G., et al. (2009). An Efficient Synthesis of Exo-N-carbamoyl Nucleosides: Application to the Synthesis of Phosphoramidate Prodrugs. Nucleosides, Nucleotides and Nucleic Acids, 28(5-6), 444-460.
• Schneider, S. E., & Dzubeck, V. (2000). Synthesis of N-Fmoc-Protected Amino Acid Esters and Peptides. Organic Synthesis, 77, 189.
• Nowick, J. S. (2017).
• Fields, G. B., & Fields, C. G. (2003). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Asakura, T., et al. (2014). Deprotection method. World Intellectual Property Organization.
• Isidro-Llobet, A., et al. (2009). Advances in Fmoc solid-phase peptide synthesis. Chemical Reviews, 109(6), 2455-2504.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 4. peptide.com [peptide.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]